4-Aminophenyl |A-D-Mannopyranoside Hydrochloride
Overview
Description
4-Aminophenyl |A-D-Mannopyranoside Hydrochloride (4-AP |ADMPH) is a synthetic compound that has been used in scientific research for a variety of applications. It is a compound of the pyranose sugar and aminophenyl group, and is a derivative of the natural product, mannose. 4-AP |ADMPH has been studied for its biochemical and physiological effects and its use in laboratory experiments.
Scientific Research Applications
Surface Modification of Liposomes
4-Aminophenyl A-D-Mannopyranoside Hydrochloride is used to modify the surface of liposomes . This modification increases the uptake kinetics of liposomes, which are small spherical vesicles that can be used to deliver drugs and other substances into cells .
Drug Delivery Systems
The compound’s ability to modify liposome surfaces and increase uptake kinetics makes it valuable in the development of drug delivery systems . By enhancing the delivery of therapeutic agents, it can improve the efficacy of treatments for various diseases.
Research in Alveolar Macrophages
The compound has been used in research to evaluate the effect of surface-mannose modification on aerosolized liposomal delivery to alveolar macrophages . Alveolar macrophages are immune cells in the lungs that play a crucial role in defense against respiratory pathogens.
Biochemical Research
4-Aminophenyl A-D-Mannopyranoside Hydrochloride is used in biochemical research due to its properties and the reactions it can undergo . Its use in this field allows for a better understanding of biochemical processes and the development of new biochemical techniques.
Carbohydrate Research
This compound is a type of monosaccharide, which is a simple form of carbohydrate . Therefore, it is used in carbohydrate research to study the structure, function, and interactions of carbohydrates.
Development of New Compounds
The compound’s unique structure and properties make it useful in the development of new compounds . It can serve as a starting point for the synthesis of other complex molecules in pharmaceutical and chemical research.
Mechanism of Action
Target of Action
The primary target of 4-Aminophenyl α-D-Mannopyranoside Hydrochloride is the surface of liposomes . Liposomes are spherical vesicles that have at least one lipid bilayer, and they are used as a vehicle for administration of nutrients and pharmaceutical drugs.
Mode of Action
4-Aminophenyl α-D-Mannopyranoside Hydrochloride interacts with its target by modifying the surface of liposomes . This modification increases the uptake kinetics, which means it enhances the rate at which other substances are taken up by cells.
Biochemical Pathways
The biochemical pathway affected by this compound involves the interaction of the compound with the liposome surface, leading to an increase in the uptake kinetics
Result of Action
The molecular and cellular effects of the action of 4-Aminophenyl α-D-Mannopyranoside Hydrochloride involve the increased uptake of substances by cells due to the modification of the liposome surface .
properties
IUPAC Name |
(2S,4S,5S)-2-(4-aminophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO6.ClH/c13-6-1-3-7(4-2-6)18-12-11(17)10(16)9(15)8(5-14)19-12;/h1-4,8-12,14-17H,5,13H2;1H/t8?,9-,10+,11?,12-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNHHYVPLSLTGMP-MJSMDPLYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)OC2C(C(C(C(O2)CO)O)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1N)O[C@H]2C([C@H]([C@@H](C(O2)CO)O)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40675599 |
Source
|
| Record name | 4-Aminophenyl beta-D-threo-hexopyranoside--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40675599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminophenyl |A-D-Mannopyranoside Hydrochloride | |
CAS RN |
210049-18-6 |
Source
|
| Record name | 4-Aminophenyl beta-D-threo-hexopyranoside--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40675599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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